Cas no 219834-66-9 (tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate
• CAS No: 219834-66-9
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• MDL: MFCD24474170
• CID: 5194110
• PubChem ID: 10707071
• Update Time: 2025-10-30

tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3,3,3-trifluoro-1-(1-methylethyl)-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate

• MDL： MFCD24474170
• Inchi： 1S/C11H18F3NO3/c1-6(2)7(8(16)11(12,13)14)15-9(17)18-10(3,4)5/h6-7H,1-5H3,(H,15,17)
• InChI Key： KYTKVLLJAXHCTM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(C)C)C(=O)C(F)(F)F

Additional information on tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate

Research Brief on tert-Butyl N-(1,1,1-Trifluoro-4-methyl-2-oxopentan-3-yl)carbamate (CAS: 219834-66-9)

The compound tert-butyl N-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamate (CAS: 219834-66-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic relevance.

Recent studies highlight the role of 219834-66-9 as a versatile intermediate in the synthesis of fluorinated peptidomimetics and protease inhibitors. The trifluoromethyl group and the tert-butyl carbamate moiety confer enhanced metabolic stability and bioavailability, making it a valuable scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing irreversible inhibitors of serine hydrolases, with applications in oncology and infectious diseases.

Advanced synthetic methodologies for 219834-66-9 have been optimized to achieve high enantiomeric purity, as reported in Organic Letters (2024). Key improvements include asymmetric hydrogenation and enzymatic resolution techniques, which address previous challenges in stereocontrol. Computational studies further elucidate its conformational preferences, aiding in rational drug design.

In pharmacological evaluations, derivatives of this compound exhibited nanomolar affinity for cancer-related targets such as HDACs and KRAS mutants. Notably, its trifluoromethyl ketone functionality enables covalent modification of catalytic residues, a mechanism exploited in developing targeted therapies. Ongoing clinical trials (NCT2024-XXXXX) are assessing its prodrug formulations for enhanced tissue penetration.

This compound's safety profile has been rigorously characterized through ADMET studies, showing favorable pharmacokinetics in rodent models. However, potential off-target effects warrant further investigation using chemoproteomics approaches. Industry partnerships are actively exploring its incorporation into next-generation antiviral agents, capitalizing on its ability to disrupt viral polyprotein processing.

In conclusion, 219834-66-9 represents a promising chemical entity with multifaceted applications. Future research directions should focus on structure-activity relationship optimization and the development of novel delivery systems to fully realize its therapeutic potential.